Cas no 1806918-34-2 (Methyl 4-chloro-6-cyano-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-chloro-6-cyano-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1806918-34-2
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4865819
• Update Time: 2025-06-27

Methyl 4-chloro-6-cyano-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-6-cyano-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H7ClF2N2O2/c1-17-8(16)3-7-9(10(12)13)6(11)2-5(4-14)15-7/h2,10H,3H2,1H3
• InChI Key： VFCZWDGWJUCCNM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)N=C(CC(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 4-chloro-6-cyano-3-(difluoromethyl)pyridine-2-acetate

Methyl 4-chloro-6-cyano-3-(difluoromethyl)pyridine-2-acetate: A Comprehensive Overview

The compound Methyl 4-chloro-6-cyano-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1806918-34-2) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring with multiple substituents, including a methyl group, a cyano group, and a difluoromethyl group, which contribute to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel drugs and agrochemicals. For instance, researchers have explored the potential of Methyl 4-chloro-6-cyano-3-(difluoromethyl)pyridine-2-acetate as a precursor for synthesizing bioactive molecules. Its structure allows for easy modification, enabling chemists to tailor its properties for specific applications. The presence of electron-withdrawing groups such as the cyano and difluoromethyl groups enhances the compound's stability and reactivity, making it an attractive candidate for further research.

The synthesis of Methyl 4-chloro-6-cyano-3-(difluoromethyl)pyridine-2-acetate involves a multi-step process that typically begins with the preparation of the pyridine ring. This is followed by the introduction of substituents at specific positions to achieve the desired structure. Advanced techniques such as Suzuki coupling and Friedel-Crafts acylation have been employed to synthesize this compound efficiently. The use of these methods ensures high yields and purity, which are critical for its intended applications.

One of the most promising areas of application for this compound is in the field of agricultural chemistry. Studies have shown that Methyl 4-chloro-6-cyano-3-(difluoromethyl)pyridine-2-acetate exhibits potent pesticidal activity against various agricultural pests. Its ability to inhibit key enzymes in insects makes it a potential candidate for developing eco-friendly pesticides that are effective yet non-toxic to humans and other beneficial organisms.

In addition to its pesticidal properties, this compound has also been investigated for its potential in pharmaceutical research. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds with anti-inflammatory and anticancer properties. The presence of functional groups such as the cyano and difluoromethyl groups provides opportunities for further chemical modification, enabling the creation of derivatives with enhanced therapeutic effects.

The physical and chemical properties of Methyl 4-chloro-6-cyano-3-(difluoromethyl)pyridine-2-acetate have been extensively studied to understand its behavior under different conditions. For example, its solubility in various solvents has been determined, which is crucial for its application in formulation development. Additionally, its thermal stability has been evaluated, providing insights into its suitability for high-temperature processes.

From an environmental perspective, understanding the fate and transport of Methyl 4-chloro-6-cyano-3-(difluoromethyl)pyridine-2-acetate in different ecosystems is essential for assessing its potential impact on the environment. Studies have shown that this compound undergoes rapid degradation under sunlight, reducing its persistence in aquatic systems. This characteristic makes it a more sustainable option compared to traditional chemicals that persist longer in the environment.

In conclusion, Methyl 4-chloro-6-cyano-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1806918-34-) is a versatile compound with significant potential in multiple fields due to its unique structure and properties. Ongoing research continues to uncover new applications and improve synthesis methods, ensuring that this compound remains at the forefront of scientific innovation.